3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C22H19ClN2O4S/c1-13-4-8-21-19(10-13)25(3)22(26)17-11-15(6-9-20(17)29-21)24-30(27,28)16-7-5-14(2)18(23)12-16/h4-12,24H,1-3H3
• InChI Key: QGBISNPJAXDVFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)C)Cl)C(=O)N2C
• Molecular Formula: C22H19ClN2O4S
• Molecular Weight: 442.9 g/mol

Description

3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H19ClN2O4S and its molecular weight is 442.91. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Enzyme Inhibition

Sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit enzymes of therapeutic interest, such as carbonic anhydrases. For example, unprotected primary sulfonamide groups facilitated the construction of polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors, showcasing the dual role of the sulfonamide functionality in ring construction and enzyme inhibition (Sapegin et al., 2018).

Antimicrobial and Anticancer Properties

The sulfonamide scaffold has been incorporated into mixed-ligand copper(II) complexes, which were studied for their DNA binding, cleavage, genotoxicity, and anticancer activity. These studies demonstrate the significance of the sulfonamide derivative in governing interactions with DNA and enhancing the antiproliferative effect against tumor cells (González-Álvarez et al., 2013).

Photosensitizers for Photodynamic Therapy

Sulfonamide derivatives have also been utilized in the synthesis of zinc phthalocyanine compounds, exhibiting high singlet oxygen quantum yield for potential application in photodynamic therapy (PDT). This highlights the role of sulfonamide derivatives in developing photosensitizers for cancer treatment and other therapeutic applications (Pişkin et al., 2020).

Environmental Presence and Human Exposure

Investigations into the occurrence of benzenesulfonamide derivatives in outdoor air particulate matter samples have provided insights into human exposure and potential health risks. Such studies emphasize the environmental presence of these compounds and the need for assessment regarding their impact on human health (Maceira et al., 2018).